Cas no 1802078-28-9 ((Des-Thr7)-Glucagon Trifluoroacetate)

• Product Name: (Des-Thr7)-Glucagon Trifluoroacetate
• CAS No: 1802078-28-9
• MF: C₁₅₁H₂₁₉F₃N₄₂O₄₉S
• MW: 3495.6668
• MDL: MFCD18782364
• CID: 4770159
• Update Time: 2025-05-24

(Des-Thr7)-Glucagon Trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (Des-Thr7)-Glucagon Trifluoroacetate

• MDL： MFCD18782364
• Inchi： 1S/C149H218N42O47S.C2HF3O2/c1-71(2)51-95(130(220)172-94(46-50-239-10)129(219)180-102(59-113(155)203)140(230)191-120(76(9)197)147(237)238)175-135(225)101(57-81-63-163-87-28-18-17-27-85(81)87)179-128(218)93(42-45-112(154)202)173-145(235)118(73(5)6)190-139(229)100(54-78-25-15-12-16-26-78)178-136(226)103(60-115(205)206)181-127(217)92(41-44-111(153)201)167-121(211)74(7)166-124(214)89(30-21-48-161-148(156)157)168-125(215)90(31-22-49-162-149(158)159)170-143(233)108(68-194)188-138(228)105(62-117(209)210)182-131(221)96(52-72(3)4)174-132(222)97(55-79-32-36-83(198)37-33-79)176-126(216)88(29-19-20-47-150)169-142(232)107(67-193)186-133(223)98(56-80-34-38-84(199)39-35-80)177-137(227)104(61-116(207)208)183-144(234)109(69-195)187-134(224)99(53-77-23-13-11-14-24-77)184-146(236)119(75(8)196)189-114(204)65-164-123(213)91(40-43-110(152)200)171-141(231)106(66-192)185-122(212)86(151)58-82-64-160-70-165-82;3-2(4,5)1(6)7/h11-18,23-28,32-39,63-64,70-76,86,88-109,118-120,163,192-199H,19-22,29-31,40-62,65-69,150-151H2,1-10H3,(H2,152,200)(H2,153,201)(H2,154,202)(H2,155,203)(H,160,165)(H,164,213)(H,166,214)(H,167,211)(H,168,215)(H,169,232)(H,170,233)(H,171,231)(H,172,220)(H,173,235)(H,174,222)(H,175,225)(H,176,216)(H,177,227)(H,178,226)(H,179,218)(H,180,219)(H,181,217)(H,182,221)(H,183,234)(H,184,236)(H,185,212)(H,186,223)(H,187,224)(H,188,228)(H,189,204)(H,190,229)(H,191,230)(H,205,206)(H,207,208)(H,209,210)(H,237,238)(H4,156,157,161)(H4,158,159,162);(H,6,7)/t74-,75+,76+,86-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,118-,119-,120-;/m0./s1
• InChI Key： SGSPPECWJFSANB-IYXYCECMSA-N
• SMILES： S(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(N([H])[C@]([H])(C(N([H])[C@]([H])(C(=O)O[H])[C@@]([H])(C([H])([H])[H])O[H])=O)C([H])([H])C(N([H])[H])=O)=O)N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])N([H])/C(=N/[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])C(=O)O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])C([C@]([H])([C@@]([H])(C([H])([H])[H])O[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C([H])([H])C(N([H])[H])=O)N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C([H])=N1)N([H])[H])=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O.FC(C(=O)O[H])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 54
• Hydrogen Bond Acceptor Count: 58
• Heavy Atom Count: 246
• Rotatable Bond Count: 112
• Complexity: 7970
• Topological Polar Surface Area: 1550

Additional information on (Des-Thr7)-Glucagon Trifluoroacetate

(Des-Thr7)-Glucagon Trifluoroacetate: A Comprehensive Overview

The compound with CAS No. 1802078-28-9, commonly referred to as (Des-Thr7)-Glucagon Trifluoroacetate, has garnered significant attention in the scientific community due to its unique properties and potential therapeutic applications. This glucagon analog, which lacks the threonine residue at position 7 (Thr7), has been extensively studied for its role in glucose metabolism and its potential in treating metabolic disorders such as diabetes and obesity. Recent advancements in peptide chemistry and drug delivery systems have further enhanced its utility, making it a promising candidate for future clinical applications.

Glucagon, a 29-amino acid peptide hormone produced by the alpha cells of the pancreas, plays a critical role in maintaining glucose homeostasis by promoting glycogen breakdown and gluconeogenesis. The modification of glucagon by removing the Thr7 residue, as seen in (Des-Thr7)-Glucagon, alters its pharmacokinetic profile, enhancing its stability and bioavailability. This modification has been shown to improve its efficacy in stimulating hepatic glucose production while reducing its potential for side effects such as nausea and vomiting, which are commonly associated with native glucagon administration.

The trifluoroacetate salt form of (Des-Thr7)-Glucagon is particularly advantageous due to its high solubility and stability under physiological conditions. This makes it an ideal candidate for subcutaneous or intravenous administration. Recent studies have demonstrated that (Des-Thr7)-Glucagon Trifluoroacetate exhibits a prolonged duration of action compared to native glucagon, which is attributed to its reduced susceptibility to enzymatic degradation. This property is highly desirable for therapeutic applications where sustained glucose regulation is required.

One of the most promising areas of research involving (Des-Thr7)-Glucagon Trifluoroacetate is its potential use in the treatment of type 2 diabetes mellitus (T2DM). In a recent clinical trial, this analog was shown to significantly improve glycemic control in patients with T2DM when administered in combination with other antidiabetic agents. The study highlighted its ability to enhance insulin sensitivity and reduce hyperglycemia without causing hypoglycemia, a common concern with traditional antidiabetic medications.

In addition to its therapeutic potential, (Des-Thr7)-Glucagon Trifluoroacetate has also been explored as a tool for studying glucose metabolism in preclinical models. Researchers have utilized this analog to investigate the molecular mechanisms underlying glucagon receptor signaling and its role in energy homeostasis. These studies have provided valuable insights into the development of novel therapies targeting metabolic disorders.

From a structural perspective, (Des-Thr7)-Glucagon Trifluoroacetate retains the core sequence of native glucagon but undergoes modifications that enhance its pharmacokinetic properties. The removal of Thr7 disrupts a key site for proteolytic cleavage, thereby increasing the peptide's resistance to degradation. This structural modification also influences the peptide's conformational flexibility, potentially enhancing its ability to bind to the glucagon receptor with higher affinity.

Recent advancements in peptide synthesis techniques have enabled the large-scale production of (Des-Thr7)-Glucagon Trifluoroacetate with high purity and consistency. These methods include solid-phase peptide synthesis (SPPS) and recombinant DNA technology, both of which have contributed significantly to the scalability and cost-effectiveness of peptide drug manufacturing.

In terms of safety profiles, (Des-Thr7)-Glucagon Trifluoroacetate has been shown to exhibit a favorable tolerance profile in preclinical and early clinical studies. However, further research is needed to fully characterize its long-term safety and efficacy in diverse patient populations. Ongoing clinical trials are exploring its use as a monotherapy and in combination with other antidiabetic agents, with promising results indicating its potential as a first-line treatment for certain subtypes of diabetes.

The discovery and development of (Des-Thr7)-Glucagon Trifluoroacetate represent a significant milestone in peptide drug design. By leveraging advancements in peptide chemistry and pharmacology, researchers have successfully engineered a glucagon analog with enhanced therapeutic properties. As research continues to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for revolutionizing the treatment of metabolic disorders.